Cas no 931991-70-7 ((3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine)

• Product Name: (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine
• CAS No: 931991-70-7
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD09688520
• CID: 5233061
• PubChem ID: 17206708
• Update Time: 2026-03-08

(3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-(1,1-dimethylpropyl)-3-methoxy-
• n-(3-Methoxybenzyl)-2-methylbutan-2-amine
• (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine

• MDL： MFCD09688520
• Inchi： 1S/C13H21NO/c1-5-13(2,3)14-10-11-7-6-8-12(9-11)15-4/h6-9,14H,5,10H2,1-4H3
• InChI Key： XPTKNEVIJKVSRI-UHFFFAOYSA-N
• SMILES： C1(CNC(C)(C)CC)=CC=CC(OC)=C1

Additional information on (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine

Comprehensive Overview of (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 931991-70-7)

The compound (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine (CAS No. 931991-70-7) is a specialized organic molecule that has garnered attention in recent years due to its unique structural properties and potential applications in various fields. This amine derivative features a 3-methoxyphenyl group attached to a methylene bridge, which is further linked to a 2-methylbutan-2-yl amine moiety. Its molecular formula and intricate architecture make it a subject of interest for researchers exploring novel chemical entities.

In the context of current scientific trends, (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine aligns with the growing demand for tailor-made amines in pharmaceutical and material science applications. Users frequently search for terms like "amine derivatives in drug discovery" or "synthetic applications of methoxyphenyl compounds," reflecting the compound's relevance in cutting-edge research. Its CAS No. 931991-70-7 serves as a critical identifier for professionals seeking precise chemical data.

The synthesis of (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine typically involves multi-step organic reactions, including reductive amination or nucleophilic substitution, to achieve high purity and yield. Researchers often inquire about "optimized synthesis routes for complex amines" or "spectroscopic characterization of methoxy-substituted compounds," highlighting the technical challenges and solutions associated with this molecule. Advanced techniques such as NMR, HPLC, and mass spectrometry are essential for its validation.

From an application standpoint, CAS No. 931991-70-7 is explored for its potential role in bioactive molecule design, particularly in modulating receptor interactions. The 3-methoxyphenyl group is known to influence lipophilicity and binding affinity, making it a valuable fragment in medicinal chemistry. Queries like "role of methoxy groups in drug potency" or "amine-based scaffolds in CNS therapeutics" underscore its significance in these domains.

In material science, (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine may contribute to the development of functional polymers or catalysts. Its structural flexibility allows for incorporation into larger frameworks, addressing search trends such as "amine monomers for polymer synthesis" or "design of non-toxic catalytic systems." These applications align with the global push toward sustainable and high-performance materials.

Safety and handling of CAS No. 931991-70-7 adhere to standard laboratory protocols, with no significant hazards reported under normal conditions. However, researchers often seek information on "safe storage of amine derivatives" or "compatibility of methoxy-containing compounds," emphasizing the need for proper documentation and handling guidelines.

In summary, (3-methoxyphenyl)methyl(2-methylbutan-2-yl)amine represents a versatile compound with broad interdisciplinary appeal. Its CAS No. 931991-70-7 ensures traceability in scientific literature, while its structural features cater to evolving research needs in pharmaceuticals, materials, and beyond. By addressing common search queries and integrating contemporary scientific themes, this overview aims to enhance visibility and utility for professionals navigating this niche yet impactful chemical space.